Cas no 1858872-50-0 (N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine)

• Product Name: N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine
• CAS No: 1858872-50-0
• MF: C₁₁H₂₃NS
• MW: 201.372021913528
• CID: 5103898
• Update Time: 2026-03-03

N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Methyl-2-propan-2-ylbutyl)thietan-3-amine
• N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine

• Inchi： 1S/C11H23NS/c1-8(2)11(9(3)4)5-12-10-6-13-7-10/h8-12H,5-7H2,1-4H3
• InChI Key： AMYFLTIBTRFSGK-UHFFFAOYSA-N
• SMILES： S1CC(NCC(C(C)C)C(C)C)C1

Additional information on N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine

Professional Introduction to N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine (CAS No. 1858872-50-0)

N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1858872-50-0, represents a fascinating example of how structural complexity can be harnessed to develop novel molecular entities with potential therapeutic applications. The thietan core, a sulfur-containing heterocyclic structure, is particularly noteworthy due to its ability to modulate biological pathways through precise interactions with target proteins and enzymes.

The structural motif of N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine incorporates a highly branched alkyl chain, which contributes to its unique physicochemical properties. This feature not only influences the compound's solubility and metabolic stability but also plays a critical role in determining its binding affinity and selectivity. The presence of the propan-2-yl substituent at the second carbon position of the butyl chain introduces steric hindrance, which can be strategically exploited to enhance receptor binding or improve pharmacokinetic profiles.

In recent years, there has been a growing interest in sulfur-containing heterocycles due to their diverse biological activities. Thietans, in particular, have been shown to exhibit properties that make them valuable scaffolds for drug discovery. Research has demonstrated that these compounds can interact with various biological targets, including enzymes and receptors involved in inflammation, pain modulation, and neurodegenerative diseases. The specific arrangement of atoms in N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a lead structure for the development of novel therapeutics. The thietan ring system provides a rigid framework that can be modified to optimize pharmacological properties. For instance, studies have shown that subtle changes in the substituents attached to the sulfur atom can significantly alter the compound's biological activity. This flexibility makes N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine an attractive starting point for medicinal chemists seeking to design molecules with enhanced efficacy and reduced side effects.

The synthesis of N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine involves a series of well-established organic reactions, including nucleophilic substitution and alkylation processes. The introduction of the thietan core requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve scalability. These methods not only enhance efficiency but also allow for greater structural diversity during lead optimization.

Evaluation of N-[3-methyl-2-(propan-2-yl)butyl]thietan-3-amine in preclinical models has revealed intriguing biological profiles. Initial studies suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a viable candidate for further development. The branched alkyl chain appears to contribute to favorable pharmacokinetic properties, including improved bioavailability and reduced clearance rates. These characteristics are particularly important for therapeutic agents intended for long-term use or those requiring multiple daily dosing.

The potential applications of N-[3-methyl-2-(propan-2-y)butyl]thietan-amine extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in other areas, such as agrochemicals and specialty chemicals, where sulfur-containing heterocycles are known to exhibit desirable properties. For example, derivatives of this compound may demonstrate enhanced stability under environmental stressors or improved compatibility with existing formulations.

The future direction of research on N-[3-methyl--(propan--y-butyl)]thietan--amine will likely focus on expanding its chemical space through structural modifications and exploring new synthetic pathways. Advances in computational chemistry and molecular modeling will play a crucial role in guiding these efforts by predicting how changes in the molecular structure will affect biological activity. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits.

In conclusion, N-[3-methyl--(propan--y-butyl)]thietan--amine (CAS No.18588725--00) represents a promising molecular entity with diverse potential applications in pharmaceuticals and beyond. Its unique structural features make it an attractive scaffold for drug discovery, while its favorable physicochemical properties suggest it may offer advantages over existing therapeutics. Continued research into this compound is warranted to fully realize its therapeutic potential and explore new avenues for innovation.